Cas no 871828-03-4 (4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid)

4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid structure
871828-03-4 structure
Product Name:4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid
CAS No:871828-03-4
MF:C13H16N2O3
MW:248.277743339539
MDL:MFCD05862600
CID:1119937
PubChem ID:2051417
Update Time:2025-04-20

4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid
    • 4-(1-methylpiperazine-4-carbonyl)benzoic acid
    • 4-[(4-Methyl-1-piperazinyl)carbonyl]benzoic acid
    • 871828-03-4
    • A1-32412
    • 4-(4-methylpiperazine-1-carbonyl)benzoic Acid
    • SCHEMBL14980308
    • 4-(1-methylpiperazine-4-carbonyl) benzoic acid
    • Z425331690
    • AKOS003587126
    • starbld0035378
    • AXLBYXDLGXVEHU-UHFFFAOYSA-N
    • DB-331510
    • MDL: MFCD05862600
    • Inchi: 1S/C13H16N2O3/c1-14-6-8-15(9-7-14)12(16)10-2-4-11(5-3-10)13(17)18/h2-5H,6-9H2,1H3,(H,17,18)
    • InChI Key: AXLBYXDLGXVEHU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(=O)O)=CC=1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 248.11609238g/mol
  • Monoisotopic Mass: 248.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 60.8Ų

4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid Pricemore >>

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